Cas no 898783-57-8 (3-Bromo-4'-(4-methylpiperazinomethyl) benzophenone)

• Product Name: 3-Bromo-4'-(4-methylpiperazinomethyl) benzophenone
• CAS No: 898783-57-8
• MF: C₁₉H₂₁BrN₂O
• MW: 373.286844015121
• MDL: MFCD03841794
• CID: 869082
• PubChem ID: 24724569
• Update Time: 2025-06-29

3-Bromo-4'-(4-methylpiperazinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• (3-bromophenyl)-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• 3-Bromo-4'-(4-methylpiperazinomethyl) benzophenone
• 3-BROMO-4'-(4-METHYLPIPERAZIN-1-YLMETHYL)BENZOPHENONE
• 3-bromo-4'-(4-methylpiperazinomethyl)benzophenone
• AKOS016020088
• (3-Bromophenyl){4-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• DTXSID40642968
• MFCD03841794
• 898783-57-8

• MDL： MFCD03841794
• Inchi： 1S/C19H21BrN2O/c1-21-9-11-22(12-10-21)14-15-5-7-16(8-6-15)19(23)17-3-2-4-18(20)13-17/h2-8,13H,9-12,14H2,1H3
• InChI Key： ZZSBYVCBOSSDJV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1C=CC(=CC=1)CN1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 372.08400
• Monoisotopic Mass: 372.08373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.327
• Boiling Point: 477.1°C at 760 mmHg
• Flash Point: 242.3°C
• Refractive Index: 1.605
• PSA: 23.55000
• LogP: 3.30330

Additional information on 3-Bromo-4'-(4-methylpiperazinomethyl) benzophenone

Introduction to 3-Bromo-4'-(4-methylpiperazinomethyl) benzophenone (CAS No. 898783-57-8)

3-Bromo-4'-(4-methylpiperazinomethyl) benzophenone, identified by the Chemical Abstracts Service Number (CAS No.) 898783-57-8, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a brominated benzophenone core substituted with a 4-methylpiperazine moiety, has garnered attention due to its potential applications in medicinal chemistry and drug development. The unique structural attributes of this compound make it a valuable scaffold for synthesizing bioactive molecules, particularly in the quest for novel therapeutic agents.

The benzophenone backbone is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. The introduction of a bromine atom at the 3-position enhances the electrophilicity of the molecule, facilitating further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high affinity and selectivity in drug design.

The presence of the 4-methylpiperazine group at the 4'-position adds another layer of complexity and functionality to 3-Bromo-4'-(4-methylpiperazinomethyl) benzophenone. Piperazine derivatives are widely recognized for their role as pharmacological intermediates, exhibiting properties such as analgesic, antipsychotic, and anti-inflammatory effects. The 4-methyl substitution enhances the solubility and metabolic stability of piperazine-based compounds, making them more suitable for pharmaceutical applications.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 3-Bromo-4'-(4-methylpiperazinomethyl) benzophenone. Techniques such as transition-metal-catalyzed reactions and flow chemistry have significantly improved the yield and purity of this compound, reducing the time and cost associated with its synthesis. These innovations are crucial for accelerating the drug discovery process, allowing researchers to explore a broader spectrum of potential therapeutic candidates.

In the context of drug development, 3-Bromo-4'-(4-methylpiperazinomethyl) benzophenone has been investigated as a precursor for various bioactive molecules. For instance, its structure can be modified to develop kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The bromine atom provides a convenient handle for further derivatization, enabling the creation of diverse analogues with tailored biological activities.

The compound's potential extends beyond oncology; it has also been explored in the development of central nervous system (CNS) drugs. Piperazine derivatives are known to interact with neurotransmitter systems, making them candidates for treating neurological disorders such as depression and epilepsy. The combination of a brominated benzophenone core with a piperazine side chain offers a promising platform for designing next-generation CNS therapeutics.

Furthermore, 3-Bromo-4'-(4-methylpiperazinomethyl) benzophenone has found applications in materials science, particularly in the synthesis of organic electronic materials. Its conjugated system and electron-withdrawing groups make it a suitable candidate for developing organic semiconductors and light-emitting diodes (OLEDs). The ability to modify its structure allows researchers to fine-tune its electronic properties, enhancing performance in various technological applications.

The chemical reactivity of 3-Bromo-4'-(4-methylpiperazinomethyl) benzophenone also makes it valuable in synthetic organic chemistry. It can undergo various transformations, including nucleophilic aromatic substitution (SNAr), which is useful for introducing different functional groups into the molecule. These reactions are fundamental in constructing complex scaffolds required for drug discovery efforts.

Recent studies have highlighted the importance of 3-Bromo-4'-(4-methylpiperazinomethyl) benzophenone in developing novel antiviral agents. The structural features of this compound allow it to interact with viral enzymes and proteins, inhibiting their function and thereby reducing viral replication. This opens up new avenues for combating emerging infectious diseases where traditional treatments may be less effective.

In summary,3-Bromo-4'-(4-methylpiperazinomethyl) benzophenone (CAS No. 898783-57-8) is a versatile compound with significant implications in pharmaceutical research and industrial applications. Its unique structural features enable diverse modifications, making it a valuable scaffold for developing bioactive molecules across multiple therapeutic areas. As synthetic methodologies continue to evolve, the potential applications of this compound are expected to expand further, driving innovation in drug discovery and material science.